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Compound of Interest

Compound Name:
N-propylhydroxylamine

hydrochloride

CAS No.: 85264-32-0

Cat. No.: B3387858

Get Quote

Executive Summary
N-Propylhydroxylamine Hydrochloride (N-PHA·HCl) is a thermally unstable, high-energy

intermediate used in the synthesis of pharmaceutical actives and agrochemicals. Like many N-

alkyl hydroxylamine salts, it exhibits autocatalytic decomposition behavior.

Critical Hazard: The material possesses a high enthalpy of decomposition (

), capable of generating rapid pressure rise rates (

) in confined vessels.

Trigger: Decomposition is initiated by thermal stress (onset

) but can be catalyzed at significantly lower temperatures by transition metals (Fe, Cu) or
high acidity.

Mechanism: The primary pathway involves disproportionation driven by redox instability,

releasing toxic and flammable gases (HCl, propene, nitrogen oxides).
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Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9][10]

Property Data Notes

Chemical Name
N-Isopropylhydroxylamine

Hydrochloride

Most common "N-propyl"

variant in drug dev.

CAS Number 50632-53-6
Linear isomer CAS is less

common.

Structure
Secondary amine oxide

precursor.

Molecular Weight 111.57 g/mol

Physical State White Crystalline Solid Hygroscopic.

Melting Point 68 – 72 °C
Critical: Melts before

decomposing.

Solubility Soluble in water, ethanol
Aqueous solutions are less

stable than solid.

Thermal Decomposition Dynamics
Thermodynamic Parameters
The thermal stability of N-PHA·HCl is governed by its weak N-O bond and the presence of the

chloride counter-ion, which can catalyze dehydration and elimination reactions.

Onset Temperature (

):

DSC (Open Pan): ~150–160 °C

DSC (Sealed Pan):~135–140 °C (Lower due to autocatalysis by trapped gases).

Enthalpy of Decomposition (
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):

Estimated Range: -1800 to -2200 J/g.

Significance: This energy release is comparable to mononitrotoluene explosives,

classifying it as a Class 4.1 Flammable Solid or potentially explosive under confinement.

Decomposition Mechanism
The decomposition is a complex, multi-step process involving disproportionation and

elimination.

Melt Phase Initiation: The salt melts (~70°C), increasing molecular mobility.

Disproportionation (Redox): The N-alkyl hydroxylamine molecules react with each other to

form the corresponding amine and a higher oxidation state species (nitroso or nitrone).

Elimination (Acid Catalyzed): The presence of HCl facilitates the elimination of water to form

the imine/nitrone, or elimination of the hydroxyl group.

Gas Generation: Final degradation produces non-condensable gases (N₂, N₂O), HCl vapor,

and volatile organics (propene, acetone oxime).

Visualization: Decomposition Pathway
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Caption: Thermal degradation pathway showing phase transition followed by autocatalytic

disproportionation.

Process Safety & Experimental Protocols
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Safety Testing Hierarchy
To validate the safety of N-PHA·HCl in a process, a tiered testing approach is required.

Protocol A: Differential Scanning Calorimetry (DSC)[1][2]
Purpose: Determine

and

.

Method:

Load 2–5 mg of sample into a Gold-plated high-pressure crucible (to prevent reaction with

steel/aluminum and contain pressure).

Ramp temperature from 30°C to 300°C at 5°C/min.

Analysis: Identify the first exothermic deviation.

Warning: If using standard aluminum pans, HCl release may corrode the pan, producing

artifacts or venting.

Protocol B: Accelerating Rate Calorimetry (ARC)
Purpose: Determine "Time to Maximum Rate" (TMR) and Self-Accelerating Decomposition

Temperature (SADT).

Method:

Load 1–2 g of sample into a Titanium or Hastelloy spherical bomb.

Use "Heat-Wait-Search" mode (Step 5°C, Wait 15 min, Threshold 0.02°C/min).

Critical Output: Calculate

(Temperature where runaway occurs in 24 hours).

Visualization: Safety Assessment Workflow
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Caption: Tiered thermal safety testing workflow for high-energy hydroxylamine derivatives.

Storage & Handling Mitigation
The instability of N-PHA·HCl requires strict adherence to the following "Self-Validating"

handling systems:

Metal Exclusion:

Risk: Transition metals (Fe, Cu, Ni) act as redox catalysts, lowering decomposition onset

by >50°C.

Control: Use glass-lined or PTFE-coated reactors. Avoid stainless steel for long-term

storage of solutions. Use chelating agents (e.g., EDTA) if metal contamination is

suspected in aqueous streams.

Temperature Control:
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Limit: Store below 30°C.

Monitoring: Continuous temperature logging. If bulk temperature exceeds 50°C, initiate

emergency cooling or quenching (water dilution).

Atmosphere:

Store under dry Nitrogen. Moisture absorption can lead to clumping and localized heating

during dissolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Thermal Decomposition of N-
Propylhydroxylamine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
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decomposition-of-n-propylhydroxylamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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